Cas no 105770-07-8 (2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate)

• Product Name: 2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate
• CAS No: 105770-07-8
• MF: C₉H₈O₃S₂
• MW: 228.288020133972
• CID: 179446
• PubChem ID: 3064793
• Update Time: 2025-04-19

2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbothioicacid, anhydrosulfide with O-2-propen-1-yl hydrogen carbonodithioate
• O-prop-2-enyl furan-2-carbonylsulfanylmethanethioate
• Carbonic acid, dithio-, O-allyl ester, anhydrosulfide with thio-2-furoic acid
• DTXSID80147321
• 2-Furancarbothioic acid, anhydrosulfide with O-2-propenyl hydrogen carbonodithioate
• 105770-07-8

• Inchi： 1S/C9H8O3S2/c1-2-5-12-9(13)14-8(10)7-4-3-6-11-7/h2-4,6H,1,5H2
• InChI Key： CCEPXTMICKRJHH-UHFFFAOYSA-N
• SMILES： S(C(OCC=C)=S)C(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 227.99154
• Monoisotopic Mass: 227.99148646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 39.44